methyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate
Overview
Description
“Methyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate” is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff . It is slightly soluble in water .
Synthesis Analysis
The synthesis of this compound involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A specific synthesis method involves the reaction of β-enamino diketone with methylhydrazine .Molecular Structure Analysis
The molecular structure of “methyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate” can be found in various databases such as the NIST Chemistry WebBook .Chemical Reactions Analysis
This compound is involved in several reactions. For instance, it is used as a reagent for Suzuki-Miyaura cross-coupling reactions, transesterification reactions . It is also used in the synthesis of bioactive chemicals and reactions in various media .Physical And Chemical Properties Analysis
“Methyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate” is a solid at room temperature . It has a molecular weight of 155.16 . It is slightly soluble in water .Scientific Research Applications
Organic Synthesis Intermediary
“Methyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate” serves as an important raw material and intermediate in organic synthesis. Its structure allows for various chemical reactions that can lead to the creation of a wide range of organic compounds .
Pharmaceutical Applications
Compounds containing the pyrazole moiety, like our subject compound, are often explored for their pharmaceutical potential. For instance, amino-pyrazoles have been reviewed for their role as reversible inhibitors in targeting specific kinases involved in B-cell-driven malignancies .
Agrochemicals
The pyrazole ring is a common feature in many agrochemicals due to its bioactivity. As such, “methyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate” could be used in the synthesis of new agrochemicals aimed at improving crop protection .
Dyestuff Industry
Pyrazoles are also intermediates in the production of dyes. The compound could be utilized in developing new dyes with unique properties for various industrial applications .
Material Science
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds have been known for their antileishmanial and antimalarial activities. Research into similar compounds has shown potential in treating these diseases, suggesting possible applications for “methyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate” in this field as well .
Safety and Hazards
Future Directions
Pyrazoles, which include “methyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate”, have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . Their popularity has skyrocketed since the early 1990s . Future research may focus on the development of new synthetic techniques and biological activity related to pyrazole derivatives .
Mechanism of Action
Mode of Action
It is known that pyrazole derivatives can interact with multiple receptors, which can lead to various biological activities .
Biochemical Pathways
Pyrazole derivatives are known to have diverse biological activities, suggesting they may affect multiple pathways .
Result of Action
Pyrazole derivatives are known to have diverse biological activities, suggesting they may have multiple effects at the molecular and cellular level .
properties
IUPAC Name |
methyl 3-amino-1-methylpyrazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2/c1-9-3-4(5(7)8-9)6(10)11-2/h3H,1-2H3,(H2,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQKHGDZEUNUQCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)N)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate | |
CAS RN |
64182-19-0 |
Source
|
| Record name | methyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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